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Compound of Interest

Compound Name: ammonium iron (II) sulfate

Cat. No.: B8716397 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for handling ammonium iron(II) sulfate, including personal protective

equipment (PPE) guidelines, operational protocols, and disposal plans.

Ammonium iron(II) sulfate, also known as Mohr's salt, is classified as a hazardous substance

that can cause skin and eye irritation, as well as respiratory irritation.[1][2][3][4] Adherence to

proper safety protocols is crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential when handling ammonium iron(II)

sulfate to prevent exposure:
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PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved standards are

required.[1] For tasks with a higher risk of

splashing, chemical safety goggles or a face

shield should be used.[5]

Skin Protection

Wear impervious gloves such as nitrile or

rubber.[2][5] A lab coat, overalls, or a chemical-

resistant apron should be worn to protect

clothing and skin.[6] It is recommended to wash

hands thoroughly after handling the substance.

[1][2][7]

Respiratory Protection

In situations where dust may be generated, a

NIOSH-approved P95 or P1 particle respirator

should be used.[1] For higher levels of

exposure, a respirator with OV/AG/P99 (US) or

ABEK-P2 (EU) cartridges is recommended.[1]

Exposure Limits
Occupational exposure limits have been established to protect laboratory personnel from the

potential health effects of ammonium iron(II) sulfate.

Organization
Exposure Limit (Time-Weighted Average -
TWA)

ACGIH 1.0 mg/m³

NIOSH 1.0 mg/m³

Source:[1]
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A systematic approach to handling and disposal is critical for safety and environmental

protection. The following workflow outlines the key steps from preparation to disposal.

Preparation

Handling

Spill & Emergency

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate PPE

Weigh and handle solid away from ignition sources

Avoid dust generation

Use in a well-ventilated area

Collect waste in a suitable, closed container

After Use

Evacuate area if necessary

Clean up spills immediately using dry methods

Use emergency eyewash/shower for personal contact

Label waste container clearly

Dispose of through a licensed disposal company

Do not discharge into drains
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Safe Handling Workflow for Ammonium Iron(II) Sulfate

Experimental Protocols

Spill Cleanup Procedure:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.[1]

Personal Protection: Wear the appropriate PPE, including respiratory protection, gloves, and

eye protection.[1][5]

Containment: Prevent the spill from spreading and entering drains.[1][8]

Cleanup: For dry spills, carefully sweep or vacuum the material, avoiding dust generation.[2]

[6] Place the collected material into a suitable, closed, and labeled container for disposal.[1]

[7]

Decontamination: Clean the spill area thoroughly with water.[2]

Disposal Protocol:

Waste Collection: Collect all waste material, including contaminated PPE, in a designated,

properly labeled, and sealed container.[1][7]

Licensed Disposal: Arrange for the disposal of the waste through a licensed and approved

waste disposal company.[1] Adhere to all local, state, and federal regulations for chemical

waste disposal.[8][9]

Container Disposal: Empty containers should be triple-rinsed and disposed of as unused

product, or recycled if possible.[1][2]

By adhering to these guidelines, researchers can significantly mitigate the risks associated with

handling ammonium iron(II) sulfate, ensuring a safer laboratory environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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